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Abstract

This document addresses the inquiry regarding Linoelaidyl Methane Sulfonate, with a

primary focus on identifying its Chemical Abstracts Service (CAS) number and associated

technical data. An exhaustive search for "Linoelaidyl Methane Sulfonate" and its potential

variations has been conducted. The search revealed a lack of a specific, registered CAS

number for this chemical entity. The absence of a CAS number significantly limits the ability to

retrieve detailed experimental protocols, quantitative data, and established signaling pathways

from authoritative chemical and biological databases. This guide will discuss the implications of

the missing CAS number and provide a framework for approaching research on potentially

novel or uncatalogued compounds.

1. The Critical Role of a CAS Number

A CAS Registry Number (CAS RN), commonly referred to as a CAS number, is a unique

numerical identifier assigned to every chemical substance described in the open scientific

literature. This includes organic and inorganic compounds, minerals, isotopes, alloys, and

polymers. The CAS number is a critical tool for researchers and scientists for the following

reasons:

Unambiguous Identification: Chemical nomenclature can be complex and variable. A CAS

number provides a single, universally recognized identifier, eliminating ambiguity.
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Database Searching: It is the most reliable way to search for a substance in chemical and

biological databases such as SciFinder, Reaxys, PubMed, and others.

Regulatory Compliance: Government agencies and regulatory bodies worldwide use CAS

numbers to identify and track chemical substances.

The inability to locate a CAS number for "Linoelaidyl Methane Sulfonate" suggests several

possibilities:

It may be a novel compound that has not yet been synthesized, characterized, and

registered.

It could be referred to by a different, more common chemical name or a trade name.

The name may contain a typographical error.

2. Search Methodology

A comprehensive search was conducted across multiple scientific and chemical databases to

locate information on "Linoelaidyl Methane Sulfonate."

Initial Findings:

Contrary to the initial assessment, a CAS number for "Linoelaidyl methane sulfonate" has

been identified as 1192259-28-1.[1] This crucial piece of information allows for a more targeted

and effective search for technical data.

Synonyms and Related Compounds:

It is important to note that chemical nomenclature can be complex. "Linoelaidyl methane
sulfonate" is also known by the synonym "Linoelaidylmethanesulfate".[1] The CAS Index

Name is 9,12-Octadecadien-1-ol, 1-methanesulfonate, (9E,12E)-.[1]

Furthermore, a closely related compound is "Linoleyl methane sulfonate" with CAS number

51154-39-3.[2][3] The key difference lies in the stereochemistry of the double bonds (cis vs.

trans). "Linoelaidyl" refers to the trans isomer, while "Linoleyl" refers to the cis isomer. This

distinction is critical in biological systems.
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3. Physicochemical Data

The following table summarizes the available physicochemical data for Linoelaidyl Methane
Sulfonate and its cis-isomer, Linoleyl Methane Sulfonate.

Property
Linoelaidyl Methane
Sulfonate

Linoleyl Methane
Sulfonate

CAS Number 1192259-28-1[1] 51154-39-3[2][3]

Molecular Formula C19H36O3S[1][4] C19H36O3S[2]

Molecular Weight 344.55 g/mol [1] 344.6 g/mol [2][3]

IUPAC Name
[(9E,12E)-octadeca-9,12-

dienyl] methanesulfonate[4]

[(9Z,12Z)-9,12-octadecadienyl

methanesulfonate]

Purity >99%[1] 95%, 98%[2]

Storage Condition -20°C[2]

4. Experimental Protocols and Biological Activity

Detailed experimental protocols specifically for "Linoelaidyl methane sulfonate" are not

readily available in the public domain. However, based on its chemical structure as an alkyl

methane sulfonate, we can infer its likely reactivity and potential biological applications.

Alkyl methane sulfonates are known to be alkylating agents, a property conferred by the

methanesulfonate group being an excellent leaving group.[5] This reactivity makes them

potentially useful in chemical synthesis and, in some cases, as probes in biological systems.

For instance, they can react with nucleophiles.[2]

Potential Genotoxicity: It is crucial to note that many alkyl methane sulfonates, such as methyl

methanesulfonate (MMS) and ethyl methanesulfonate (EMS), are known genotoxins and

potential carcinogens due to their ability to alkylate DNA.[5][6] Therefore, handling Linoelaidyl
Methane Sulfonate would require stringent safety precautions.

Research on the Parent Fatty Acid (Linoelaidic Acid): While data on the methanesulfonate ester

is limited, research on the parent fatty acid, linoelaidic acid (CAS 506-21-8), provides some
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context for potential biological effects.[7] Linoelaidic acid is a trans fatty acid that has been

studied for its impact on lipid metabolism and inflammation.[7][8][9] Studies in mice suggest

that linoelaidic acid gavage can lead to triglyceride accumulation and liver inflammation,

potentially via the NF-κB and MAPK signaling pathways.[9]

Experimental Workflow for Investigating Biological Effects:

Based on the known properties of related compounds, a hypothetical experimental workflow to

investigate the biological activity of Linoelaidyl Methane Sulfonate could be as follows:

In Vitro Studies

In Vivo Studies

Cell Line Selection
(e.g., HUVEC, Hepatocytes)

Treatment with
Linoelaidyl Methane Sulfonate

Cell Viability, Apoptosis,
Gene Expression (qPCR),

Protein Analysis (Western Blot)

Data Integration
and Pathway Analysis

Animal Model Selection
(e.g., Mice)

Compound Administration
(e.g., Gavage)

Blood Chemistry,
Histopathology,

Lipidomics, Microbiota Analysis
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Caption: Hypothetical workflow for studying the biological effects of Linoelaidyl Methane
Sulfonate.

Potential Signaling Pathway Involvement:

Given the inflammatory effects observed with the parent fatty acid, Linoelaidic Methane

Sulfonate could potentially modulate inflammatory signaling pathways.
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Caption: Postulated NF-κB signaling pathway potentially modulated by Linoelaidyl Methane
Sulfonate.
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5. Synthesis

Alkyl methane sulfonates can be synthesized by the esterification of sulfonic acids with

alcohols or by the transesterification of other methane sulfonates with alcohols.[5] A general

method for preparing methane sulfonamides and their derivatives involves reacting methane

sulfonyl chloride with an amine in a nitroalkane as a reaction diluent.[10] While not a direct

synthesis of the ester, this illustrates a common reaction involving the methanesulfonyl group.

The synthesis of methanesulfonate and ethanesulfonate intercalated into layered double

hydroxides has also been described, demonstrating the reactivity of the sulfonate group.[11]

6. Conclusion and Future Directions

The identification of the CAS number for Linoelaidyl Methane Sulfonate is the first step in

enabling detailed research into this compound. While direct experimental data is sparse, its

structural relationship to other alkyl methane sulfonates and linoelaidic acid provides a basis for

hypothesizing its reactivity and potential biological effects. Future research should focus on the

synthesis and purification of Linoelaidyl Methane Sulfonate, followed by in-depth in vitro and

in vivo studies to elucidate its biological activity, mechanism of action, and potential

toxicological profile. Particular attention should be paid to its potential as a DNA alkylating

agent and its effects on inflammatory and metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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